N-(pyrazolo[1,5-a]pyridin-5-yl)cyclopentanecarboxamide

• IUPAC Name: N-pyrazolo[1,5-a]pyridin-5-ylcyclopentanecarboxamide
• InChI: InChI=1S/C13H15N3O/c17-13(10-3-1-2-4-10)15-11-6-8-16-12(9-11)5-7-14-16/h5-10H,1-4H2,(H,15,17)
• InChI Key: TZIRGWYWDUVBNW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC3=CC=NN3C=C2
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

“N-(pyrazolo[1,5-a]pyridin-5-yl)cyclopentanecarboxamide” is a chemical compound with diverse applications in scientific research. It belongs to the family of pyrazolo[1,5-a]pyrimidine (PP) derivatives, which are N-heterocyclic compounds that have a significant impact in medicinal chemistry. The unique structure of this compound enables investigation of potential therapeutic properties and discovery of novel drug targets.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have significant photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors. The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G.

Scientific Research Applications

Therapeutic Applications

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Antitumor Agents

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Antimetabolites and Antitrypanosomal Activity

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Medicinal Chemistry and Photophysical Properties

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Mechanism of Action

While the specific mechanism of action for “N-(pyrazolo[1,5-a]pyridin-5-yl)cyclopentanecarboxamide” is not explicitly mentioned in the search results, pyrazolo[1,5-a]pyrimidines are known to have a high impact in medicinal chemistry and have attracted a great deal of attention due to their significant photophysical properties. They can specifically bind to amino acid residues, protein molecule receptors, and protein kinase domains, which play a key role in the proper regulation of cell proliferation, apoptosis, and gene expression.

Future Directions

The pyrazolo[1,5-a]pyrimidine derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties. They hold great promise for advancing our understanding of various biological processes. The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.